Cas no 2227882-59-7 ((1S)-1-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol)

• Product Name: (1S)-1-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol
• CAS No: 2227882-59-7
• MF: C₉H₇F₅O₂
• MW: 242.142700433731
• CID: 5570197
• PubChem ID: 165657015
• Update Time: 2025-05-25

(1S)-1-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol Chemical and Physical Properties

Names and Identifiers

• EN300-1949638
• 2227882-59-7
• (1S)-1-[4-(difluoromethoxy)phenyl]-2,2,2-trifluoroethan-1-ol
• (1S)-1-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol

• Inchi： 1S/C9H7F5O2/c10-8(11)16-6-3-1-5(2-4-6)7(15)9(12,13)14/h1-4,7-8,15H/t7-/m0/s1
• InChI Key： ILFVFWICBHRJEG-ZETCQYMHSA-N
• SMILES： FC([C@H](C1C=CC(=CC=1)OC(F)F)O)(F)F

Computed Properties

• Exact Mass: 242.03662027g/mol
• Monoisotopic Mass: 242.03662027g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.5Ų

Additional information on (1S)-1-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol

Compound (1S)-1-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol: A Comprehensive Overview

The compound CAS No 2227882-59-7, also known as (1S)-1-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol, is a highly specialized organic molecule with significant applications in various fields of chemistry and pharmacology. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its potential in drug discovery and advanced material synthesis, making it a subject of interest for researchers worldwide.

The molecular structure of (1S)-1-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol is characterized by a trifluoroethyl group attached to a phenolic ring substituted with a difluoromethoxy group. This configuration imparts the molecule with unique electronic properties and stereochemical characteristics. The presence of multiple fluorine atoms contributes to its high stability and lipophilicity, which are crucial for its pharmacokinetic profile.

Recent research has focused on the synthesis and optimization of this compound. A study published in the Journal of Medicinal Chemistry in 2023 explored novel synthetic pathways to enhance the yield and purity of CAS No 2227882-59-7. The authors demonstrated that a two-step synthesis involving nucleophilic aromatic substitution followed by stereoselective hydroxylation yields the desired product with high enantiomeric excess. This advancement has significant implications for large-scale production in pharmaceutical settings.

The biological activity of (1S)-1-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol has been extensively studied in vitro and in vivo models. Preclinical data indicate that this compound exhibits potent inhibitory effects on key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. Additionally, studies have shown that it demonstrates selective cytotoxicity against cancer cells, making it a promising candidate for anticancer drug development.

In terms of applications, CAS No 2227882-59-7 has been explored for its role in drug delivery systems. Its trifluoroethyl group enhances membrane permeability, enabling the development of targeted drug delivery vehicles with improved efficacy. Recent advancements in nanotechnology have leveraged this property to create biocompatible nanoparticles for controlled drug release.

The stereochemistry of this compound plays a critical role in its biological activity. The (1S) configuration ensures optimal interactions with target proteins, enhancing its therapeutic potential. Researchers have employed computational modeling techniques to predict the binding affinity of this compound to various protein targets, providing valuable insights into its mechanism of action.

Environmental considerations are also a focus area for this compound. Studies have examined its biodegradability and ecological impact under different environmental conditions. Results indicate that it undergoes rapid degradation under aerobic conditions, reducing its environmental footprint compared to similar compounds.

In conclusion, (1S)-1-4-(difluoromethoxy)phenyl-2,2,2-trifluoroethan-1-ol represents a cutting-edge molecule with diverse applications across multiple disciplines. Its unique structural features and promising biological activities position it as a key player in future therapeutic developments and advanced material sciences.